2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%

• IUPAC Name: 2-chloro-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol
• InChI: InChI=1S/C16H16ClNO3S/c17-15-11-13(6-7-16(15)19)12-4-3-5-14(10-12)22(20,21)18-8-1-2-9-18/h3-7,10-11,19H,1-2,8-9H2
• InChI Key: VCEIRRNLPMDOMN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CC(=C(C=C3)O)Cl
• Molecular Formula: C16H16ClNO3S
• DSSTOX Substance ID: DTXSID60686203
• Molecular Weight: 337.8 g/mol
• CAS RN: 1261929-47-8

Description

2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% (2C4PPSP95) is an organic compound with a wide range of applications. It is a versatile compound with a range of properties, making it useful in a variety of scientific research applications.

Mechanism of Action

2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% is a versatile compound and its mechanism of action depends on its application. In organic synthesis reactions, it acts as a reactant, while in the detection of various substances, it acts as a reagent. In the production of polymers materials, it acts as a catalyst.
Biochemical and Physiological Effects
2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% is not known to have any direct biochemical or physiological effects. However, some of the products that are produced through its use may have certain biochemical and physiological effects. Therefore, it is important to consider the potential effects of the products that are produced through the use of 2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%.

Advantages and Limitations for Lab Experiments

2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% has a number of advantages for use in lab experiments. It is a versatile compound with a wide range of properties, making it useful in various synthetic reactions. It is also relatively inexpensive and easy to obtain. However, there are some limitations to the use of 2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% in lab experiments. It is a relatively unstable compound, and therefore it must be stored and handled with care. Furthermore, it can be toxic if not handled properly, and therefore proper safety precautions must be taken.

Future Directions

There are a number of potential future directions for research involving 2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%. These include the development of new synthetic methods for the production of 2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%, the development of new applications for 2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%, and the investigation of the potential biochemical and physiological effects of the products produced through its use. Additionally, further research could be done to explore the potential of 2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% as a catalyst in various reactions, as well as its potential as a reagent for the detection of various substances. Finally, further research could be done to investigate the potential of 2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% as a reactant in various organic synthesis reactions.

Synthesis Methods

2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% is synthesized through a combination of pyrrolidinylsulfonyl-phenol and chloro-4-hydroxy-phenol, which are reacted together in the presence of a base catalyst and an organic solvent. The reaction is then followed by a work-up procedure to obtain the desired product. The yield of the reaction is usually around 95%.

Scientific Research Applications

2-Chloro-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% is widely used in scientific research applications due to its versatile properties. It can be used as a reactant in various organic synthesis reactions, as a reagent for the detection of various substances, and as a catalyst in various reactions. It is also used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. Furthermore, it is used in the production of various polymers materials, such as polyurethanes and polycarbonates.